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For researchers, scientists, and drug development professionals, selecting materials with

optimal barrier properties is critical for ensuring product stability and efficacy. This guide

provides an in-depth comparison of the gas barrier properties of two commonly used

elastomers: polyisobutylene (PIB) and butyl rubber (IIR), supported by quantitative data and

detailed experimental methodologies.

Polyisobutylene and butyl rubber are renowned for their excellent impermeability to gases and

moisture.[1][2] Their superior barrier performance stems from their unique molecular structures.

Polyisobutylene is a homopolymer of isobutylene, while butyl rubber is a copolymer consisting

of approximately 98% isobutylene and 2% isoprene.[1] This small percentage of isoprene in

butyl rubber's backbone provides sites for vulcanization, a process that enhances its

mechanical properties.[1] Both polymers are characterized by a high bulk density for

amorphous elastomers, which contributes to their low gas permeability.[3]

Quantitative Comparison of Gas Permeability
The following table summarizes the gas permeability coefficients for polyisobutylene and butyl

rubber for various gases. It is important to note that the experimental conditions can

significantly influence these values. Therefore, the conditions for each data point have been

included for accurate comparison.
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Gas Polymer
Permeability
Coefficient

Temperature
(°C)

Test
Method/Sourc
e

Oxygen (O₂)
Butyl Rubber

(IIR)

1.3 x 10⁻¹⁰

cm³·cm /

(cm²·s·cmHg)

25 --INVALID-LINK--

Nitrogen (N₂)
Butyl Rubber

(IIR)

0.35 x 10⁻¹⁰

cm³·cm /

(cm²·s·cmHg)

25 --INVALID-LINK--

Carbon Dioxide

(CO₂)

Butyl Rubber

(IIR)

5.0 x 10⁻¹⁰

cm³·cm /

(cm²·s·cmHg)

25 --INVALID-LINK--

Water Vapor

(H₂O)

Butyl Rubber

(IIR)

110 x 10⁻¹⁰

cm³·cm /

(cm²·s·cmHg)

(equivalent to

0.181 g·mm /

(m²·day) at 1

atm)

25
--INVALID-LINK--

[4]

Water Vapor

(H₂O)

Polyisobutylene

(PIB) Sealant

Not specified in

Barrer, but

described as

having low water

vapor

transmission

rate. A specific

formulation

(Helioseal 107)

was tested.

30
--INVALID-LINK--

[5]

Note: The unit "Barrer" is a common non-SI unit for gas permeability, defined as 10⁻¹⁰

cm³(STP)·cm / (cm²·s·cmHg).[6][7][8]
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Relationship Between Polymer Structure and Gas
Barrier Properties
The low gas permeability of both polyisobutylene and butyl rubber can be attributed to their

densely packed molecular chains and the absence of polar groups. The bulky methyl groups on

the polymer backbone restrict segmental motion, which in turn hinders the diffusion of gas

molecules through the polymer matrix.

Polyisobutylene (PIB)

Butyl Rubber (IIR)

Homopolymer of Isobutylene
(-[CH2-C(CH3)2]n-) Dense Chain PackingBulky Methyl Groups Excellent Gas BarrierRestricted Segmental Motion

Copolymer of Isobutylene (98%)
and Isoprene (2%)

Dense Chain Packing
Bulky Methyl Groups

Vulcanization Sites (Isoprene)

Excellent Gas BarrierRestricted Segmental Motion

Click to download full resolution via product page

Figure 1: Molecular structure and its influence on the gas barrier properties of PIB and IIR.

Experimental Protocol: Gas Permeability
Measurement
A common and standardized method for determining the gas permeability of elastomers is the

differential pressure method, as outlined in ASTM D1434 and ISO 2782-1.

Objective: To measure the steady-state gas transmission rate (GTR), permeance, and

permeability of a polymer film.

Apparatus:
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Gas transmission cell

Pressure measurement device (manometer or pressure transducer)

Vacuum pump

Test gas supply and regulator

Temperature-controlled environment

Procedure:

Sample Preparation: A flat, uniform film of the elastomer with a known thickness is prepared.

The sample should be free of pinholes and other defects.

Cell Assembly: The polymer film is mounted in the gas transmission cell, dividing it into two

chambers. The seal between the film and the cell must be airtight.

System Evacuation: The entire system, including both chambers, is evacuated to a high

vacuum to remove any residual gases.

Test Gas Introduction: The test gas (e.g., oxygen, nitrogen) is introduced into one chamber

(the high-pressure side) at a specific, constant pressure. The other chamber (the low-

pressure side) is kept at a lower pressure, initially vacuum.

Data Acquisition: The pressure increase on the low-pressure side is monitored over time as

the gas permeates through the polymer film.

Calculation: The gas transmission rate (GTR) is calculated from the steady-state rate of

pressure increase. The permeability coefficient (P) is then determined using the following

formula:

P = (GTR × L) / Δp

Where:

P = Permeability Coefficient
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GTR = Gas Transmission Rate

L = Thickness of the polymer film

Δp = Pressure difference across the film

Start
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Figure 2: Workflow for measuring gas permeability using the differential pressure method.

In conclusion, both polyisobutylene and butyl rubber exhibit excellent gas barrier properties,

making them suitable for a wide range of applications where low permeability is essential.

While vulcanized butyl rubber is often cited as having the lowest gas and moisture permeability

among all elastomers, the choice between PIB and IIR will depend on the specific application

requirements, including the need for vulcanization and the specific gas or vapor to be

contained. The quantitative data and experimental protocol provided in this guide serve as a

valuable resource for making informed material selection decisions in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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